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Compound of Interest

Compound Name:
4-Hydroxycyclohexane-1-

carboxamide

CAS No.: 19556-97-9

Cat. No.: B2976100

Get Quote

Chemical Profile & Hazard Identification
Before selecting PPE, one must understand the specific risks associated with this molecule.[2]

[3][4][5] As an amide derivative of 4-hydroxycyclohexanecarboxylic acid, this compound

presents distinct contact hazards typical of polar organic solids.

Chemical Structure: C₇H₁₃NO₂[1][2][4][6]

Physical State: Solid (Crystalline powder)[1][2][3][4][5]

Solubility: Soluble in polar aprotic solvents (DMSO, DMF) and polar protic solvents

(Methanol, Ethanol).[2][3][4][5] Moderately soluble in water.[3][4][5]

GHS Classification (Warning):

H315: Causes skin irritation.[3][4][5]

H319: Causes serious eye irritation.[3][4][5][7]
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H335: May cause respiratory irritation (Specific Target Organ Toxicity - Single Exposure).

[1][2][3][4][5]

Expert Insight: While often categorized alongside its parent acid, the amide functionality

introduces hydrogen-bonding potential that can increase adherence to skin and mucous

membranes.[1][2][3][4][5] The primary operational risk is dust inhalation during weighing and

ocular damage from projectile crystals or splashes during dissolution.[2][3][4][5]

Personal Protective Equipment (PPE) Matrix
The following matrix prescribes the mandatory PPE based on the specific operational phase.

This is not a suggestion; it is a requirement for maintaining a self-validating safety system.
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PPE Category Standard Specification
Operational Logic &
Scientific Rationale

Eye Protection
Chemical Splash Goggles

(ANSI Z87.1 / EN 166)

Why: Safety glasses are

insufficient.[1][2][3][4][5] The

H319 hazard implies severe

irritation.[3][4][5] Goggles

provide a seal against fine dust

particles that can bypass

open-sided glasses during

weighing.[1][2][3][4][5]

Hand Protection
Nitrile Rubber Gloves (Min.[1]

[2][3][4][5] thickness 0.11 mm)

Why: Nitrile offers superior

chemical resistance to organic

amides compared to latex.[2]

[3][4][5] Note: If dissolving in

DMSO or DMF, use Double

Gloving or thicker (0.2 mm)

nitrile, as these solvents act as

carriers, transporting the solute

through the skin barrier.[2][3]

[4][5]

Respiratory
N95 / P2 Particulate Respirator

(or Fume Hood)

Why: The H335 hazard

indicates respiratory tract

irritation.[1][2][3][4][5] If

handling outside a fume hood

(not recommended), a

respirator is mandatory to

prevent inhalation of micro-

particulates.[2][3][4][5]

Body Defense
Lab Coat (Cotton/Poly blend) +

Closed-toe shoes

Why: Standard barrier

protection.[1][2][3][4][5] Cotton

blends reduce static buildup,

which is critical when handling

fine organic powders that may

disperse electrostatically.[2][3]

[4][5]
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Operational Workflow: Safe Handling Protocol
This workflow is designed to minimize exposure duration and maximize containment.[3][4][5][7]

Phase A: Preparation & Weighing
Engineering Control: All open handling must occur inside a certified Chemical Fume Hood.[3]

[4][5]

Static Control: Use an antistatic gun or bar if the powder is flighty.[3][4][5] Amides can be

electrostatically charged, causing "jumping" during weighing.[2][3][4][5]

Transfer: Use a disposable weighing boat. Do not use weighing paper, as the crease can

trap fine powder, leading to aerosolization upon unfolding.[2][3][4][5]

Phase B: Dissolution & Reaction[2][4]
Solvent Addition: Add solvent (e.g., Methanol, DMSO) slowly down the side of the vessel to

prevent "puffing" of the solid.[2][3][4][5]

Vessel Closure: Immediately cap the vessel after addition.

Agitation: Use a magnetic stir bar. Avoid vigorous shaking by hand, which increases the risk

of seal failure and aerosol generation.[2][3][4][5]

Phase C: Decontamination
Surface Wipe: Wipe the balance area with a wet paper towel (water/ethanol) immediately

after use.[2][3][4][5] Dry dusting will only re-aerosolize the irritant.[3][4][5]

Glove Removal: Perform "beak method" doffing to ensure the outer surface of the glove

never touches skin.[2][3][4][5]

Visualized Workflows
Figure 1: Safe Handling Logic Flow
This diagram illustrates the decision-making process for handling the solid versus the solvated

state.
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Start: 4-Hydroxycyclohexane-1-carboxamide
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Caption: Operational logic for PPE escalation based on physical state and solvent carrier risks.
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Emergency Response & First Aid
In the event of exposure, immediate action mitigates long-term injury.[1][2][3][4][5]

Ocular Exposure (H319):

Immediate Action: Flush eyes with tepid water for 15 minutes minimum.[3][4][5]

Critical Step: Lift upper and lower eyelids to ensure no particulate is trapped in the fornix.

[2][3][4][5]

Medical: Seek ophthalmological evaluation if redness persists.[3][4][5]

Skin Contact (H315):

Immediate Action: Wash with non-abrasive soap and water.[3][4][5]

Contraindication: Do not use ethanol or acetone to wash skin; this will increase

permeability and drive the amide deeper into the dermis.[2][3][4][5]

Inhalation (H335):

Immediate Action: Move to fresh air.[3][4][5][7] If breathing is difficult, administer oxygen

(trained personnel only).[2][3][4][5]

Disposal Protocols
Disposal must comply with local environmental regulations (RCRA in the US).[2][3][4][5] This

compound is an organic amine derivative and should be treated as hazardous chemical waste.

[3][4][5]

Figure 2: Waste Stream Management
This diagram outlines the correct disposal route to prevent environmental contamination.[2][4]
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Waste Generation Waste Type?

Solid Waste
(Contaminated wipes, boats)

Liquid Waste
(Mother liquor, washes)

Bin: Solid Hazardous Waste

Halogenated Solvent?
Bin: Halogenated OrganicYes (DCM, Chloroform)

Bin: Non-Halogenated Organic

No (MeOH, DMSO)

Destruction: High Temp Incineration
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Caption: Categorization logic for disposal into hazardous waste streams for incineration.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 14022790, 4-Hydroxycyclohexane-1-carboxamide. Retrieved from [Link]

European Chemicals Agency (ECHA).C&L Inventory: 4-Hydroxycyclohexane-1-
carboxamide.[1][2][3][4][5] Retrieved from [Link][1][2][3][4][5]

Occupational Safety and Health Administration (OSHA).Standard 1910.138: Hand

Protection.[3][4][5] Retrieved from [Link][1][2][3][4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4. cis-4-Hydroxycyclohexanecarboxylic acid | 3685-22-1 [chemicalbook.com]

5. 4-Hydroxycyclohexanecarboxylic acid | C7H12O3 | CID 151138 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide: 4-
Hydroxycyclohexane-1-carboxamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2976100/docs#personal-protective-equipment-
handling-guide-4-hydroxycyclohexane-1-carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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